Cas no 941199-35-5 (3-phenyl-N-(3-phenyl-1H-1,2,4-triazol-5-yl)propanamide)

• Product Name: 3-phenyl-N-(3-phenyl-1H-1,2,4-triazol-5-yl)propanamide
• CAS No: 941199-35-5
• MF: C₁₇H₁₆N₄O
• MW: 292.335143089294
• CID: 5844030
• PubChem ID: 17487156
• Update Time: 2025-10-28

3-phenyl-N-(3-phenyl-1H-1,2,4-triazol-5-yl)propanamide Chemical and Physical Properties

Names and Identifiers

• 941199-35-5
• 3-phenyl-N-(3-phenyl-1H-1,2,4-triazol-5-yl)propanamide
• CHEMBL2151263
• BDBM50392825
• EN300-18430976
• Z266763612
• AKOS033970528

• Inchi： 1S/C17H16N4O/c22-15(12-11-13-7-3-1-4-8-13)18-17-19-16(20-21-17)14-9-5-2-6-10-14/h1-10H,11-12H2,(H2,18,19,20,21,22)
• InChI Key： IAXHPEHCYOLQQC-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=CC=CC=1)NC1=NNC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 292.13241115g/mol
• Monoisotopic Mass: 292.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 3-phenyl-N-(3-phenyl-1H-1,2,4-triazol-5-yl)propanamide

3-Phenyl-N-(3-Phenyl-1H-1,2,4-Triazol-5-yl)propanamide (CAS No. 941199-35-5): A Comprehensive Overview

3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide (CAS No. 941199-35-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents. This comprehensive overview aims to provide a detailed insight into the chemical properties, biological activities, and recent research advancements associated with 3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide.

Chemical Structure and Properties

3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide is a derivative of propanamide with a phenyl group and a 1H-1,2,4-triazole moiety. The molecular formula of this compound is C₁₇H₁₆N₄O, and its molecular weight is approximately 288.34 g/mol. The presence of the triazole ring and the phenyl substituents imparts unique chemical and physical properties to this compound. The triazole ring is known for its high stability and ability to form hydrogen bonds, which can enhance the compound's solubility and bioavailability. Additionally, the phenyl groups contribute to the compound's hydrophobicity and aromatic character.

The solubility of 3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide in various solvents has been studied extensively. It is generally soluble in polar organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and methanol. However, its solubility in water is limited due to its hydrophobic nature. This property can be advantageous in certain pharmaceutical applications where controlled release or targeted delivery is desired.

Biological Activities and Mechanisms of Action

3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide has been investigated for its potential biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Recent studies have highlighted its ability to modulate various cellular processes through specific molecular targets.

In the context of anti-inflammatory activity, 3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-yl)propanamide has been shown to inhibit the production of pro-inflammatory cytokines such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha). This effect is mediated through the inhibition of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the regulation of inflammatory responses. These findings suggest that this compound could be a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In terms of antimicrobial activity, 3-Phenyl-N-(3-Phenyl-1H-1,2,4-triazol-5-y l)propanamide has demonstrated significant efficacy against both Gram-positive and Gram-negative bacteria. The mechanism underlying this activity is thought to involve the disruption of bacterial cell membranes and the inhibition of essential enzymes involved in bacterial metabolism. This broad-spectrum antimicrobial activity makes it a promising lead compound for the development of new antibiotics.

The anticancer potential of 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide has also been explored in several preclinical studies. Research has shown that this compound can induce apoptosis in various cancer cell lines by targeting key signaling pathways such as PI3K/Akt and MAPK/ERK. Additionally, it has been found to inhibit angiogenesis by downregulating vascular endothelial growth factor (VEGF) expression. These findings indicate that 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide could be a valuable candidate for cancer therapy.

Clinical Applications and Future Prospects

The diverse biological activities of 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide have sparked interest in its potential clinical applications. While it is still primarily studied in preclinical settings, several ongoing research efforts aim to translate these findings into therapeutic interventions.

In the realm of anti-inflammatory treatments, clinical trials are being designed to evaluate the safety and efficacy of 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide in patients with chronic inflammatory conditions. Preliminary results from these trials are expected to provide valuable insights into its therapeutic potential.

The antimicrobial properties of this compound have also attracted attention from researchers working on antibiotic resistance. Given the global rise in antibiotic-resistant bacteria, there is an urgent need for new antimicrobial agents. Preclinical studies have shown that 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide can effectively combat multidrug-resistant strains of bacteria. Further research is needed to optimize its formulation and delivery methods for clinical use.

In cancer therapy, preclinical models have demonstrated that 3 Phenyl N 3 Phenyl 1H 1 2 4 triazol 5 yl propanamide can selectively target cancer cells while sparing normal cells. This selectivity is crucial for minimizing side effects associated with traditional chemotherapy agents. Clinical trials are currently being planned to assess its safety and efficacy in human subjects.

Synthesis and Production

The synthesis of 3 Phenyl N (3 pheny l H triazol yl)propan amide involves a multi-step process that typically starts with the preparation of an intermediate compound containing the triazole ring. One common approach involves the reaction of a suitable azide with an alkyne under copper(I)-catalyzed conditions to form the triazole moiety via click chemistry. Subsequent steps involve functional group manipulations to introduce the phenyl substituents and form the final amide bond.

The production scale-up of this compound requires careful optimization to ensure high yields and purity levels suitable for pharmaceutical applications. Advanced techniques such as continuous flow chemistry have been explored to improve process efficiency and reduce environmental impact.

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